Cas no 72799-57-6 (2-amino-1-cyclobutylethan-1-ol)

• Product Name: 2-amino-1-cyclobutylethan-1-ol
• CAS No: 72799-57-6
• MF: C₆H₁₃NO
• MW: 115.17
• MDL: MFCD19206716
• CID: 5112165
• PubChem ID: 44272207
• Update Time: 2026-03-03

2-amino-1-cyclobutylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-cyclobutylethan-1-ol
• Cyclobutanemethanol, α-(aminomethyl)-

• MDL： MFCD19206716
• Inchi： 1S/C6H13NO/c7-4-6(8)5-2-1-3-5/h5-6,8H,1-4,7H2
• InChI Key： HYTCCTDRNKQPGP-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(O)CN

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines